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Compound of Interest

Compound Name: Oct-5-YN-1-OL

CAS No.: 41547-21-1

Cat. No.: B15801401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Oct-5-yn-1-ol (CAS No. 41547-

21-1) is readily available in public databases. This document has been compiled as a

provisional guide by extrapolating data from structurally analogous compounds, including other

C8 alkynols and alcohols. The information herein should be used as a preliminary safety

reference, and all handling of Oct-5-yn-1-ol should be conducted with the utmost caution,

treating it as a substance with unknown hazards.

Chemical Product and Company Identification
Product Name: Oct-5-yn-1-ol

Synonyms: 5-Octyn-1-ol

Chemical Formula: C₈H₁₄O

Molecular Weight: 126.20 g/mol

CAS Number: 41547-21-1
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Hazards Identification (Provisional)
Based on data from analogous compounds such as 2-octyn-1-ol and 3-octyn-1-ol, Oct-5-yn-1-
ol is anticipated to be a hazardous substance. The following Globally Harmonized System

(GHS) classifications are provisionally assigned.

GHS Hazard Classification for Oct-5-yn-1-ol (Provisional)

Precautionary Statements (Provisional):
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.
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P501
Dispose of contents/container to an approved

waste disposal plant.

Composition/Information on Ingredients
Component CAS Number Percentage

Oct-5-yn-1-ol 41547-21-1 >95% (Assumed)

First-Aid Measures
Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air. Thermal

decomposition can lead to the release of irritating gases and vapors (carbon monoxide and

carbon dioxide).

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away

from sources of ignition - No smoking. Take measures to prevent the buildup of electrostatic

charge.

Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. Store

away from incompatible materials such as oxidizing agents and strong acids.

Exposure Controls/Personal Protection
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Personal Protective Equipment (PPE) Workflow

Handling Oct-5-yn-1-ol

Use in a well-ventilated area, preferably a fume hood

Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber)

Wear safety glasses with side-shields or chemical goggles and a face shield

Wear a lab coat or chemical-resistant apron

If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge

Proceed with experiment

Click to download full resolution via product page

Recommended PPE Workflow for Handling Oct-5-yn-1-ol

Physical and Chemical Properties (Provisional)
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Property Estimated Value Source/Analogy

Appearance Colorless to light yellow liquid General for alkynols

Odor Characteristic General for alkynols

Boiling Point ~170-190 °C
Extrapolated from C8 alcohols

and alkynols

Flash Point ~60-80 °C (closed cup)
Estimated based on C8

alcohols and alkynols

Density ~0.88 g/mL at 25 °C Based on 3-Octyn-1-ol[1]

Solubility in Water Slightly soluble
General for alkynes and long-

chain alcohols[2]

Refractive Index ~1.45 Based on 3-Octyn-1-ol[1]

Stability and Reactivity
Reactivity: No data available. Assumed to be stable under recommended storage conditions.

Chemical Stability: Stable under normal temperatures and pressures.

Possibility of Hazardous Reactions: Vapors may form explosive mixtures with air. Reacts with

strong oxidizing agents.

Conditions to Avoid: Heat, flames, and sparks. Incompatible materials.

Incompatible Materials: Strong oxidizing agents, strong acids.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.

Toxicological Information (Provisional)
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Toxicity Metric Estimated Value Source/Analogy

Acute Oral Toxicity (LD50) ~460 mg/kg (mouse) Based on 1-Octyn-3-ol[3]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

Based on 2-octyn-1-ol and 3-

octyn-1-ol[4][5]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)

Based on 2-octyn-1-ol and 3-

octyn-1-ol[4][5]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

Based on 2-octyn-1-ol and 3-

octyn-1-ol[4][5]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available

Aspiration Hazard No data available

Ecological Information (Provisional)
Ecotoxicity: No data available. Assumed to be harmful to aquatic life.

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations.
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Transport Information
Based on the provisional classification as a combustible liquid, it may be regulated for

transport. Consult relevant transport regulations for specific requirements.

Regulatory Information
This product is for research and development use only. It is the responsibility of the user to

comply with all applicable regulations.

Other Information
The information provided in this provisional data sheet is based on the best of our knowledge

and belief at the date of its publication. It is intended to provide guidance for safe handling, use,

processing, storage, transportation, disposal, and release and is not to be considered a

warranty or quality specification.

Experimental Protocols
Flash Point Determination (ASTM D93 - Pensky-Martens
Closed Cup Tester)
Objective: To determine the lowest temperature at which the vapor of the substance will ignite.

Methodology:

Apparatus: Pensky-Martens closed-cup tester.

Procedure A (for distillate fuels and lubricating oils):

Fill the test cup with the sample to the filling mark.

Place the lid on the cup and place the assembly in the heating apparatus.

Insert the thermometer.

Light the test flame and adjust it to the size of a 5/32-inch (4 mm) bead.
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Apply heat so that the temperature of the sample increases at a rate of 9 to 11°F (5 to

6°C) per minute. Stir the sample at 90 to 120 rpm.

For an expected flash point of 230°F (110°C) or below, apply the test flame when the

temperature of the sample is 41 ± 9°F (23 ± 5°C) below the expected flash point, and at

each 2°F (1°C) increment thereafter.

For an expected flash point above 230°F (110°C), apply the test flame when the

temperature is 41 ± 9°F (23 ± 5°C) below the expected flash point, and at each 5°F (2°C)

increment thereafter.

To apply the test flame, cease stirring and apply the flame by operating the mechanism on

the cover which opens the shutter and lowers the ignition source into the vapor space of

the cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the sample to ignite.[4][6][7][8]

Acute Oral Toxicity (OECD 420 - Fixed Dose Procedure)
Objective: To determine the acute oral toxicity of a substance.

Methodology:

Animal Model: Typically rats, one sex (usually females).

Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg). Based on the

outcome (survival or death), the next animal is dosed at a lower or higher fixed dose level (5,

50, 300, 2000, or 5000 mg/kg).

Main Study: Based on the sighting study, a starting dose is selected. A group of 5 animals is

dosed at this level.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The test identifies a dose causing evident toxicity or no more than one death,

which is then used for hazard classification.[5][9][10][11]
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Acute Dermal Toxicity (OECD 402)
Objective: To determine the health hazards likely to arise from a short-term dermal exposure to

a substance.

Methodology:

Animal Model: Typically rats or rabbits, one sex.

Procedure: The substance is applied to a small area of clipped, intact skin (approximately

10% of the body surface area). The area is covered with a porous gauze dressing.

Dose Levels: A limit test at 2000 mg/kg body weight is often performed first. If toxicity is

observed, a full study with multiple dose groups may be conducted.

Exposure Duration: The substance is typically left in contact with the skin for 24 hours.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for 14 days. A gross necropsy is performed at the end of the study.[1][12][13][14]

Acute Skin Irritation/Corrosion (OECD 404)
Objective: To determine the potential for a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: Albino rabbit.

Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a small

patch of shaved skin. The patch is covered with a gauze dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. The observation period can be extended up to

14 days to assess the reversibility of the effects.

Scoring: The severity of the skin reactions is scored according to a standardized scale.
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Acute Eye Irritation/Corrosion (OECD 405)
Objective: To determine the potential for a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Albino rabbit.

Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,

iris, and conjunctiva are evaluated for opacity, inflammation, and redness.

Scoring: The severity of the eye reactions is scored according to a standardized scale. The

observation period can be extended to assess the reversibility of any effects.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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